Cas no 156170-45-5 (2-(4-Aminophenyl)ethane-1,1,2-tricarbonitrile)

• Product Name: 2-(4-Aminophenyl)ethane-1,1,2-tricarbonitrile
• CAS No: 156170-45-5
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 2779562
• Update Time: 2023-08-07

2-(4-Aminophenyl)ethane-1,1,2-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminophenyl)ethane-1,1,2-tricarbonitrile

• Inchi： 1S/C11H8N4/c12-5-9(6-13)11(7-14)8-1-3-10(15)4-2-8/h1-4,9,11H,15H2
• InChI Key： YXLIYSGIOSMNSQ-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C#N)C(C#N)C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 0.6
• Topological Polar Surface Area: 97.4